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Compound of Interest

Compound Name:
2'-Methylbiphenyl-3-carboxylic

acid

Cat. No.: B066333 Get Quote

An In-depth Technical Guide to the Safety and Hazards of 2'-Methylbiphenyl-3-carboxylic
Acid

Authored for Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive safety and hazard profile of 2'-Methylbiphenyl-3-
carboxylic acid (CAS No. 168618-44-8). As a crucial component in various research and

development pipelines, a thorough understanding of its potential risks is paramount for

ensuring laboratory safety and regulatory compliance. This guide synthesizes available data to

provide actionable protocols and a robust framework for risk assessment.

Chemical Identification and Physicochemical
Properties
2'-Methylbiphenyl-3-carboxylic acid is a biphenyl derivative. A clear understanding of its

basic chemical identity is the foundation of a sound safety assessment.[1][2]
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Identifier Value

IUPAC Name 3-(2-methylphenyl)benzoic acid[1]

Synonyms
2'-methyl-[1,1'-biphenyl]-3-carboxylic acid, 3-(2-

Tolyl)benzoic acid

CAS Number 168618-44-8[1]

Molecular Formula C₁₄H₁₂O₂[1]

Molecular Weight 212.24 g/mol [1]

Physical Properties

Data regarding melting point, boiling point,

solubility, and odor are largely unavailable in

published safety literature.[1] This lack of data

necessitates a cautious approach, assuming the

substance is a solid powder at room

temperature that can become airborne.

Hazard Identification and GHS Classification
Based on aggregated data, 2'-Methylbiphenyl-3-carboxylic acid is classified as a hazardous

substance.[1][3] The Globally Harmonized System (GHS) classification indicates multiple

routes of potential harm.

Signal Word:Warning[1][3]

Pictogram:

alt text

GHS Hazard Classification Table
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 4
H302: Harmful if swallowed[1]

[3]

Acute Toxicity, Dermal Category 4
H312: Harmful in contact with

skin[1][3]

Acute Toxicity, Inhalation Category 4 H332: Harmful if inhaled[1][3]

Skin Corrosion/Irritation Category 2
H315: Causes skin irritation[1]

[3]

Serious Eye Damage/Eye

Irritation
Category 2A

H319: Causes serious eye

irritation[1][3]

Specific target organ toxicity —

Single exposure
Category 3

H335: May cause respiratory

irritation[1][3]

The causality for this classification stems from the compound's chemical structure, which can

interact with biological tissues. The carboxylic acid group can contribute to irritant effects, while

the biphenyl structure can influence its absorption and distribution in the body, leading to

systemic toxicity if inhaled, ingested, or absorbed through the skin.

Toxicological Profile: A Data-Driven Assessment
While specific quantitative toxicological data such as LD50 (Lethal Dose, 50%) or LC50 (Lethal

Concentration, 50%) values for 2'-Methylbiphenyl-3-carboxylic acid are not readily available

in the reviewed literature, the GHS classification provides a strong qualitative framework for its

toxicological potential.[1]

Acute Toxicity: The compound is classified as harmful by all three major routes of exposure

(oral, dermal, inhalation).[1] This suggests that a single, short-term exposure can cause

significant adverse health effects. Researchers must therefore minimize direct contact and

aerosol generation.

Irritation: It is a confirmed skin and serious eye irritant.[1] Contact with skin may lead to

inflammation, redness, itching, and pain.[1] Eye contact can cause serious damage and

requires immediate and prolonged rinsing.[1]
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Respiratory Effects: As a respiratory irritant, inhalation of dust or aerosols may cause

irritation to the nose, throat, and lungs.[1]

Chronic Exposure: Information on the effects of long-term or repeated exposure, including

carcinogenicity, mutagenicity, or reproductive toxicity, is not available. In the absence of such

data, the precautionary principle dictates that chronic exposure should be avoided.

Experimental Workflow: Chemical Safety
Assessment
The following diagram outlines a self-validating workflow for assessing and managing the risks

associated with a chemical like 2'-Methylbiphenyl-3-carboxylic acid in a research

environment. This process ensures that safety is integrated into the experimental design from

the outset.
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Workflow for Chemical Risk Assessment

Phase 1: Information Gathering

Phase 2: Risk Analysis

Phase 3: Control Implementation

Phase 4: Review & Refine

Identify Compound
(e.g., 2'-Methylbiphenyl-3-carboxylic acid)

Gather Safety Data
(SDS, PubChem, ECHA)

Identify Hazards
(Toxicity, Irritation, etc.)

Input

Characterize Risk
(High, Medium, Low)

Evaluate Exposure Potential
(Quantity, Duration, Form)

Select Controls
(Hierarchy of Controls)

Inform

Define PPE
(Gloves, Goggles, Lab Coat, Respirator) Establish SOPs & Emergency Procedures

Conduct Experiment

Authorize

Review & Document Incidents/
Near Misses

Update Risk Assessment

Feedback Loop

Click to download full resolution via product page
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Caption: A structured workflow for assessing and mitigating chemical hazards in a laboratory

setting.

Safe Handling, Storage, and Exposure Control
Protocols
A proactive approach to handling and storage is essential to mitigate the risks identified.

Handling Protocol
Ventilation is Key: Always handle this compound within a certified chemical fume hood to

control airborne dust and vapors.[4] Use only in well-ventilated areas.[1]

Avoid Contact: Prevent all contact with skin, eyes, and clothing.[1]

Grounding: If dealing with large quantities of powder, take precautionary measures against

static discharges.

Minimize Dust: Minimize dust generation and accumulation during handling.[1]

Hygiene Practices: Do not eat, drink, or smoke in the handling area.[1] Wash hands

thoroughly with soap and water after handling and before breaks.[1]

Storage Requirements
Container: Store in a tightly-closed, original container.[1]

Conditions: Keep in a cool, dry, and well-ventilated area away from incompatible substances.

[1]

Incompatibilities: Segregate from strong oxidizing agents.[1][5]

Exposure Control and Personal Protective Equipment
(PPE)
Engineering controls (like a fume hood) are the primary line of defense. PPE is used to

supplement these controls.
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Eye/Face Protection: Wear chemical safety goggles that conform to EN166 (EU) or NIOSH

(US) standards.[6]

Skin Protection:

Gloves: Wear appropriate chemical-resistant gloves (e.g., nitrile rubber). Inspect gloves for

integrity before use.

Clothing: Wear a lab coat and, for larger quantities, consider additional protective clothing

to prevent skin exposure.[1]

Respiratory Protection: If a fume hood is not available or if dust levels are expected to be

high, a NIOSH-approved particulate respirator (e.g., N95) or a self-contained breathing

apparatus should be used.[5]

First Aid and Emergency Procedures
Immediate and appropriate first aid is critical in the event of an exposure. Always have the

Safety Data Sheet (SDS) available for emergency responders.[1]

First Aid Measures
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Exposure Route Protocol

Inhalation

1. Remove the individual to fresh air

immediately.[1] 2. If breathing is difficult or has

stopped, provide artificial respiration.[1] 3. Call a

poison center or doctor if the person feels

unwell.[1]

Skin Contact

1. Immediately remove all contaminated

clothing.[1] 2. Flush the skin with plenty of soap

and water for at least 15 minutes.[1] 3. If skin

irritation occurs, seek medical advice/attention.

[1]

Eye Contact

1. Immediately flush eyes with running water for

at least 15 minutes, holding eyelids open.[1] 2.

Remove contact lenses if present and easy to

do. Continue rinsing.[1] 3. If eye irritation

persists, get immediate medical

advice/attention.[1]

Ingestion

1. Do NOT induce vomiting.[1] 2. Rinse mouth

with water.[1] 3. Never give anything by mouth

to an unconscious person.[1] 4. Call a poison

center or doctor immediately if you feel unwell.

[1]

Accidental Release Measures
Evacuate: Keep unprotected personnel away from the spill area.[7]

Ventilate: Ensure adequate ventilation.

Containment: Prevent further leakage or dispersal if it is safe to do so. Do not let the product

enter drains or waterways.[1]

Clean-up: Carefully sweep up or vacuum the solid material, avoiding dust generation. Place

it into a suitable, labeled container for disposal.[1]
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Disposal: Dispose of the waste material through an approved waste disposal plant in

accordance with local, state, and federal regulations.[1]

Stability and Reactivity
Reactivity: No specific reactivity hazards are known under normal conditions.[1]

Chemical Stability: The compound is stable under recommended storage temperatures and

pressures.[1][4]

Conditions to Avoid: Avoid dust generation and exposure to incompatible materials.[1][5]

Incompatible Materials: Strong oxidizing agents.[1][5]

Hazardous Decomposition Products: Thermal decomposition may produce carbon oxides

(CO, CO₂).[1][5]

Conclusion
2'-Methylbiphenyl-3-carboxylic acid is a valuable research chemical that presents moderate

acute health hazards, including harm if swallowed, inhaled, or in contact with skin, as well as

causing significant skin, eye, and respiratory irritation. A notable gap in the available data is the

lack of information on chronic toxicity and specific environmental effects. Therefore, all handling

must be performed with stringent adherence to safety protocols, including the use of

engineering controls and appropriate PPE. By following the guidelines in this document,

researchers can mitigate risks and ensure a safe laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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